molecular formula C10H12O5 B8381511 5-Cyclopropylcarbonyl-2,2-dimethyl-1,3-dioxan-4,6-dione CAS No. 134302-11-7

5-Cyclopropylcarbonyl-2,2-dimethyl-1,3-dioxan-4,6-dione

Cat. No. B8381511
CAS RN: 134302-11-7
M. Wt: 212.20 g/mol
InChI Key: YUVXQKUJNSIGBO-UHFFFAOYSA-N
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Description

5-Cyclopropylcarbonyl-2,2-dimethyl-1,3-dioxan-4,6-dione is a useful research compound. Its molecular formula is C10H12O5 and its molecular weight is 212.20 g/mol. The purity is usually 95%.
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properties

CAS RN

134302-11-7

Molecular Formula

C10H12O5

Molecular Weight

212.20 g/mol

IUPAC Name

5-(cyclopropanecarbonyl)-2,2-dimethyl-1,3-dioxane-4,6-dione

InChI

InChI=1S/C10H12O5/c1-10(2)14-8(12)6(9(13)15-10)7(11)5-3-4-5/h5-6H,3-4H2,1-2H3

InChI Key

YUVXQKUJNSIGBO-UHFFFAOYSA-N

Canonical SMILES

CC1(OC(=O)C(C(=O)O1)C(=O)C2CC2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2,2-dimethyl-1,3-dioxan-4,6-dione (20.0 g) and pyridine (22.0 g) in dichloromethane (200 ml) was stirred and cooled to 0° C. in an ice bath. A solution of cyclopropylcarbonyl chloride (16.0 g) in dichloromethane (50 ml) was added dropwise with stirring in an atmosphere of nitrogen whilst maintaining the temperature below 3° C. by external cooling. The mixture was stirred at 0° C. for 1 hour and at ambient temperature for 2 hours. The resultant orange suspension was washed with hydrochloric acid (2M, 2×50 ml), water (2×50 ml), dried (anhydrous sodium sulphate) and filtered. The filtrate was evaporated to dryness. The residue was dissolved in ether (150 ml) and the solution was treated with decolourizing charcoal and filtered. The filtrate was evaporated to dryness to give 5-cyclopropylcarbonyl-2,2-dimethyl-1,3-dioxan-4,6-dione (24.2 g) as a yellow solid mp 44°-46° C.
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20 g
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22 g
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200 mL
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16 g
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50 mL
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